Cas no 365-07-1 (Thymidine-5'-monophosphoric acid)

Thymidine-5'-monophosphoric acid Properties

Names and Identifiers

• Thymidine-5'-monophosphoric acid
• thymidine 5-monophosphate free acid
• thymidine 5-(dihydrogen phosphate)
• Thymidine, mono(dihydrogen phosphate) (ester)
• [3H]-Thymidine monophosphate
• 5-Methyl-dUMP
• deoxytmp
• DTMP
• DTMP 2NA
• thymidinephosphate
• TMP
• TMP DISODIUM SALT
• TMP SODIUM SALT
• Deoxythymydilic acid
• 5-Thymidylic acid
• 5'-Thymidylic acid (8CI,9CI)
• UNII-43W3021X6C
• 5'-TMP
• Epitope ID:196259
• 1tys
• thymidine-5''-phosphate
• (R)-1-((4S,5R)-4-Hydroxy-5-methylphosphate-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione
• Phosphoric acid mono-[3-hydroxy-5-(5-methyl-2,4-dioxo-3,4-dihydro-2H-pyrimidin-1-yl)-tetrahydro-furan-2-ylmethyl] ester
• Thymidine-5'-monophosphorate
• [(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl dihydrogen phosphate
• BDBM50332929
• deoxythymidylate
• CHEBI:17013
• Thymidine 5'MP
• ((2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-tetrahydrofuran-2-yl)methyl dihydrogen phosphate
• TMP (nucleotide)
• Thymidine phosphate
• Thymidine mononucleotide
• 365-07-1
• Deoxythymidylic acid
• 5'-Thymidylate
• thymidine-5'-phosphate
• 5'-dTMP
• Thymidine 5'-(dihydrogen phosphate)
• NSC 46713
• DB01643
• TMP (VAN)
• NS00014957
• Thymidine 5'-phosphoric acid
• 2'-Deoxythymidine 5'-monophosphate
• thymidine monophosphate
• 2'-Deoxythymidine Monophosphate
• THYMIDINE-5''-MONOPHOSPHATE
• ((2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methyl dihydrogen phosphate
• Deoxythymidine phosphate
• SCHEMBL21257
• (dT)1
• [(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl dihydrogen phosphate
• Deoxy TMP
• bmse000296
• 2''-deoxythymidine monophosphate
• Thymidine 5'-phosphorate
• DTXSID60904171
• Deoxyribosylthymine monophosphate
• NSC-46713
• C00364
• thymidylic acid
• Deoxythymidine 5'-monophosphate
• Deoxythymydilate
• Deoxythymidine monophosphate
• Deoxythymidine 5'-phosphate
• CHEMBL394429
• ribothymidine 5'-monophosphate
• {[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)oxolan-2-yl]methoxy}phosphonic acid
• 2'-deoxy-5-methyluridine 5'-(dihydrogen phosphate)
• thymidine-5'-monophosphate
• Q23905769
• 5'-Thymidylic acid
• Thymidine 5'-monophosphate
• Thymidine 5'-phosphate
• 43W3021X6C
• Thymidylate
• QBT
• SCHEMBL16092807
• L001240
• 1-(2-Deoxy-5-O-phosphonopentofuranosyl)-5-methylpyrimidine-2,4(1H,3H)-dione
• NSC46713
• [3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl dihydrogen phosphate
• DTXSID10861902
• thymidine 5'-monophos-phate
• CHEBI:181566
• thymidine 5'-phosphate(2-)
• ribothymidine 5'-monophosphate anion
• TMP dianion
• +Expand

• MDL： MFCD00067349
• InChIKey： GYOZYWVXFNDGLU-XLPZGREQSA-N
• Inchi： InChI=1S/C10H15N2O8P/c1-5-3-12(10(15)11-9(5)14)8-2-6(13)7(20-8)4-19-21(16,17)18/h3,6-8,13H,2,4H2,1H3,(H,11,14,15)(H2,16,17,18)/t6-,7+,8+/m0/s1
• SMILES： O=P(O)(OC[C@H]1O[C@@H](N(C(N2)=O)C=C(C)C2=O)C[C@@H]1O)O

Computed Properties

• Exact Mass: 322.05665
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 322.056602
• Heavy Atom Count: 21
• Complexity: 529
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _2.8
• Topological Polar Surface Area: 146

Experimental Properties

• LogP: -1.39730
• PSA: 145.63
• Refractive Index: 1.592
• Boiling Point: °Cat760mmHg
• Melting Point: (Decomposes)
• Flash Point: °C
• Color/Form: White crystalline powder
• Density: 1.654 g/cm3